2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one

• IUPAC Name: 2-(4-nitrosopiperazin-1-yl)-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C10H18N4O2/c15-10(13-3-1-2-4-13)9-12-5-7-14(11-16)8-6-12/h1-9H2
• InChI Key: TWEXLYXLHGSYJU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CN2CCN(CC2)N=O
• Molecular Formula: C10H18N4O2
• Molecular Weight: 226.28 g/mol

Description

2-(4-Nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one (NPPE) is a synthetic compound that has been used in a variety of scientific research applications. It is an important tool for studying the effects of nitric oxide (NO) on physiological and biochemical processes. NPPE is a nitric oxide donor, meaning it is capable of releasing NO when exposed to certain conditions. NPPE has been used in a variety of studies, including those related to cardiovascular health, neuroprotection, and cancer research.

Scientific Research Applications

2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one has been used in a variety of scientific research applications. It has been used to study the effects of nitric oxide (NO) on a variety of physiological and biochemical processes. For example, 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one has been used to study the effects of NO on cardiovascular health, neuroprotection, and cancer research. 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one has also been used to study the effects of NO on cell signaling pathways, gene expression, and protein folding.

Mechanism of Action

2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one acts as a nitric oxide (NO) donor, meaning it is capable of releasing NO when exposed to certain conditions. The release of NO is triggered by the hydrolysis of 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one to form nitric oxide and pyrrolidine. This reaction is catalyzed by the enzyme nitric oxide synthase (NOS). The released NO then binds to a variety of proteins and enzymes, which leads to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects
2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one has been shown to have a variety of biochemical and physiological effects. For example, 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one has been shown to increase the production of nitric oxide in the body, which can lead to improved blood flow, lower blood pressure, and enhanced wound healing. 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one has also been shown to increase the activity of certain enzymes, such as nitric oxide synthase (NOS) and guanylate cyclase (GC). 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one has also been shown to increase the activity of certain proteins, such as endothelial nitric oxide synthase (eNOS) and cyclooxygenase-2 (COX-2).

Advantages and Limitations for Lab Experiments

2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one has a number of advantages for use in laboratory experiments. First, it is relatively easy to synthesize and is relatively stable in aqueous solutions. Second, 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one is non-toxic and non-irritating, making it safe to use in laboratory experiments. Third, 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one is relatively inexpensive, making it a cost-effective option for laboratory experiments.
On the other hand, there are some limitations to the use of 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one in laboratory experiments. First, 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one is not very soluble in water, making it difficult to accurately measure concentrations of 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one in solutions. Second, 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one is not very stable in organic solvents, making it difficult to store solutions containing 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one. Third, 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one is not very soluble in organic solvents, making it difficult to accurately measure concentrations of 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one in solutions.

Future Directions

2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one has a variety of potential future applications. First, 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one could be used to study the effects of nitric oxide on a variety of physiological and biochemical processes. Second, 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one could be used to study the effects of NO on cell signaling pathways and gene expression. Third, 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one could be used to study the effects of NO on protein folding. Fourth, 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one could be used to study the effects of NO on cancer and other diseases. Fifth, 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one could be used to develop new drugs and therapies for a variety of diseases. Finally, 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one could be used to develop new diagnostic tools for a variety of diseases.

Synthesis Methods

2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one can be synthesized using a variety of methods. The most common method is to react 4-nitrosopiperazine with 1-(pyrrolidin-1-yl)ethan-1-one in an aqueous solution. This reaction yields 2-(4-nitrosopiperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one as the end product. Other methods of synthesis include the reaction of 4-nitrosopiperazine with 1-pyrrolidine in an aqueous solution or the reaction of 4-nitrosopiperazine with 1-(pyrrolidin-1-yl)ethan-1-one in a non-aqueous solution.